Cas no 13012-33-4 (5-Pyrimidinecarbonitrile,2-(dimethylamino)-4,6-dimethyl-, N5-oxide)

• Product Name: 5-Pyrimidinecarbonitrile,2-(dimethylamino)-4,6-dimethyl-, N5-oxide
• CAS No: 13012-33-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 225924
• PubChem ID: 267446
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile,2-(dimethylamino)-4,6-dimethyl-, N5-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,2-(dimethylamino)-4,6-dimethyl-, N5-oxide
• 2-Dimethylamino-4,6-dimethyl-pyrimidin-5-nitril-oxid
• 2-dimethylamino-4,6-dimethyl-pyrimidine-5-carbonitrile N-oxide
• CpTiCl3
• Cyclopentadienyltrichlorotitanium
• Titanium, trichloro(eta5-2,4-cyclopentadien-1-yl)-
• Titanium, trichlorocyclopentadienyl- (7CI)
• trichlorotitanium(1+) cyclopenta-2,4-dienide
• 13012-33-4
• DTXSID50926605
• ({[2-(Dimethyliminio)-4,6-dimethylpyrimidin-5(2H)-ylidene]methylidene}amino)oxidanide
• NSC-106694
• NSC106694

• Inchi： 1S/C9H12N4O/c1-6-8(5-10-14)7(2)12-9(11-6)13(3)4/h1-4H3
• InChI Key： SFYRQISLPALYFC-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1C(C)=NC(=NC=1C)N(C)C

Computed Properties

• Exact Mass: 192.10126
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 56.44